Cas no 289039-22-1 (4-Bromo-1-chloro-2-ethylbenzene)

• Product Name: 4-Bromo-1-chloro-2-ethylbenzene
• CAS No: 289039-22-1
• MF: C₈H₈BrCl
• MW: 219.506120681763
• MDL: MFCD00672954
• CID: 92664
• PubChem ID: 44119401
• Update Time: 2025-04-18

4-Bromo-1-chloro-2-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-chloro-2-ethylbenzene
• 4-bromo-1-chloro-2-ethyl-benzene
• 5-Bromo-2-chloroethylbenzene
• OR4333
• ILQNJGBEXZUYOI-UHFFFAOYSA-N
• Benzene, 4-bromo-1-chloro-2-ethyl-
• CS-0296578
• A876585
• 4-bromo-1-chloro-2-ethyl benzene
• SCHEMBL43286
• MFCD00672954
• PS-11894
• FT-0707603
• E89498
• EN300-112057
• AKOS016000232
• 289039-22-1
• DTXSID90657204

• MDL： MFCD00672954
• Inchi： 1S/C8H8BrCl/c1-2-6-5-7(9)3-4-8(6)10/h3-5H,2H2,1H3
• InChI Key： ILQNJGBEXZUYOI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)CC)Cl

Computed Properties

• Exact Mass: 217.95000
• Monoisotopic Mass: 217.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.459
• Boiling Point: 235.1°C at 760 mmHg
• Flash Point: 116.2°C
• Refractive Index: 1.556
• PSA: 0.00000
• LogP: 3.66490
• Solubility: Unable or difficult to mix

4-Bromo-1-chloro-2-ethylbenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：